Cas no 13745-26-1 (2-Propen-1-one,1-(2-hydroxy-4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(2-hydroxy-4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-
• CAS No: 13745-26-1
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 119888
• PubChem ID: 3776431
• Update Time: 2025-04-18

2-Propen-1-one,1-(2-hydroxy-4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-hydroxy-4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-
• (1-(2-HYDROXY-4-METHOXYPHENYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE)
• 1-(2-hydroxy-4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• (E)-1-(2-hydroxy-4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• (E)-2'-hydroxy-3,4,4',5-tetramethoxychalcone
• 2'-hydroxy-3,4,4',5-tetramethoxychalcone
• AC1MWM6O
• AG-D-76108
• Chalcone,2'-hydroxy-3,4,4',5-tetramethoxy- (6CI,8CI)
• CTK4C0809
• SureCN2978559
• DTXSID70396280
• 13745-26-1

• Inchi： 1S/C19H20O6/c1-22-13-6-7-14(16(21)11-13)15(20)8-5-12-9-17(23-2)19(25-4)18(10-12)24-3/h5-11,21H,1-4H3
• InChI Key： NHIYSMJCFMKYPL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=CC(C2C=CC(=CC=2O)OC)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 344.126
• Monoisotopic Mass: 344.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22000
• LogP: 3.32270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones